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Compound of Interest

Compound Name: SEPHADEX G-150

Cat. No.: B1170174

Essential Safety and Handling of SEPHADEX G-
150

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides immediate and essential safety and
logistical information for the handling of SEPHADEX G-150, a common medium used in size-
exclusion chromatography. Adherence to these guidelines is critical for minimizing risks and
ensuring the integrity of your research.

Operational Plan: Step-by-Step Guidance

1. Preparation and Engineering Controls:

e Ventilation: Always handle dry SEPHADEX G-150 powder in a well-ventilated area. The use
of a fume hood is recommended to minimize the risk of inhalation.[1][2]

o Designated Workspace: Designate a specific area for handling SEPHADEX G-150 to
prevent cross-contamination.

2. Personal Protective Equipment (PPE):

Based on the Safety Data Sheet (SDS) and general laboratory best practices, the following
PPE is mandatory when handling SEPHADEX G-150:
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» Eye and Face Protection: Safety glasses with side-shields are the minimum requirement. For
splash hazards, chemical safety goggles or a face shield should be worn.[1][3][4]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[1][3][4]
Always inspect gloves for any tears or punctures before use and practice proper glove
removal technique to avoid skin contact.[1]

o Body Protection: A lab coat is essential to protect against spills and splashes.[2][3]

» Respiratory Protection: When handling the dry powder and if ventilation is inadequate, a
NIOSH (US) or CEN (EU) approved respirator is necessary to prevent inhalation of dust
particles.[1]

3. Handling Procedure:
e Avoid Dust Formation: Handle the dry powder carefully to avoid creating dust.[1]

» Weighing: Weigh the required amount of SEPHADEX G-150 in a fume hood or a ventilated
enclosure.

o Swelling: To prepare the gel, add the dry powder to the appropriate buffer. This process
should be carried out in a suitable container, and it is advisable to perform this step in a fume
hood to contain any residual dust.

e Column Packing: Once swollen, the gel slurry can be poured into the chromatography
column. Ensure this is done carefully to avoid trapping air bubbles.

» Spill Response: In case of a spill, sweep up the dry powder and place it in a suitable, closed
container for disposal.[1] Avoid breathing any dust generated during cleanup.

4. Storage:
o Store SEPHADEX G-150 in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed to protect it from moisture.[1]

Disposal Plan
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o Waste Characterization: While SEPHADEX G-150 itself is not classified as a hazardous
substance, the final waste product may be contaminated with hazardous materials used in

the chromatography process.

» Disposal of Unused Material: For unused and uncontaminated SEPHADEX G-150, it is
recommended to offer the surplus to a licensed disposal company.[1]

» Disposal of Used Material: If the Sephadex has been in contact with hazardous substances,

it must be disposed of as hazardous waste in accordance with local, state, and federal

regulations.

o Container Disposal: Dispose of contaminated containers in the same manner as the used

material.
Quantitative Data Summary

Parameter Value Source

Storage Temperature 2-8 °C (for unused, dry gel) Cytiva Instructions
Varies by temperature

Swelling Time (accelerated in a boiling water Cytiva Instructions
bath)

Particle Size 40-120 pm (dry) [5]

Fractionation Range (Globular
) 5,000 - 300,000 Da
Proteins)

[5]

Experimental Workflow
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SEPHADEX G-150 Handling Workflow
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Caption: Workflow for the safe handling of SEPHADEX G-150 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Chromatography Safety - AirClean Systems [aircleansystems.com]

3. solubilityofthings.com [solubilityofthings.com]

4. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

5. PHARMACIA Sephadex G-150 Gel Filtration Resin, 75g #17-0070 | eBay [ebay.com]

To cite this document: BenchChem. [Personal protective equipment for handling SEPHADEX
G-150]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1170174#personal-protective-equipment-for-
handling-sephadex-g-150]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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